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Compound Focus: Sulphur Blue 10

CAS No.: 1327-62-4

Cat. No.: S1824109

Understanding Reactive Blue 19

Reactive Blue 19 is a well-documented synthetic dye with a strong affinity for cellulose fibers like cotton.

Here are its key characteristics:

Property Description

Common Name Reactive Blue 19, Remazol Brilliant Blue R [1] [2]

CAS Number 2580-78-1 [1]

Chemical Formula C22H16N2Na2011Ss [1] [3]

Molecular Weight 606.57 g/mol [1] [3]

Chemical Class Anthraquinone (CI 61200) [1]

Reactive Group Vinylsulphone (VS) [4] [2]

Bonding Mechanism Forms a covalent bond with hydroxyl (-OH) groups on cellulose [4] [2]
Application Temp. Typically 60°C (medium brand dye) [4]
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Property

Water Solubility

Description

100 g/L at 20°C [3]

Reactive Dyes vs. Sulphur Dyes: A Class Comparison

While data on Sulphur Blue 10 is unavailable, the table below outlines the general differences between

these two dye classes, which is crucial for your comparison.

Reactive Dyes (e.g., Reactive Blue

Feature Sulphur Dyes

19) P y
Bonding Forms covalent bonds with fiber Forms disulfide (S-S) bonds/chains
Mechanism polymers [4]. within the fiber; no covalent bond with

Color Fastness

Color Range

Process
Complexity

Environmental
Impact

Very good wash fastness due to strong
covalent bonds [4].

Wide range of bright to heavy dark
shades [4].

Requires alkali (e.g., sodium carbonate)
and often salt to fix the dye [4].

Known for hydrolysation issues; fixation
rate is not 100%, leading to colored
effluent [5].

cellulose.

Generally good wash fastness, but
sensitive to chlorine bleach.

Primarily dull shades (black, brown,
navy).

Requires a multi-step reduction-
oxidation process.

The dyeing process can be more
complex.

Experimental Insights into Reactive Blue 19's Affinity

Research confirms the mechanisms behind Reactive Blue 19's high cellulose affinity. The bonding process

can be visualized as follows:
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The affinity is also demonstrated in experimental contexts:

e Cationized Cellulose: Studies show that Reactive Blue 19 readily exhausts onto and fixes to cotton
that has been pre-treated with a cationic copolymer, achieving a high dye fixation rate even in mild,
salt-free conditions [2].

¢ Decolorization Studies: The dye's stable anthraquinone structure makes it resistant to degradation,
which indirectly confirms its strong interaction with the target substrate and the challenge of breaking
it down in wastewater [5].

Suggestions for Further Research

To build a comprehensive comparison guide, you may need to investigate further:

e Verify the "Sulphur Blue 10" Identifier: Confirm the existence and correct Colour Index (C.l.)
Generic Name (e.g., Sulphur Blue 10) or CAS Registry Number, as this name may be obsolete,
incorrect, or a manufacturer-specific brand name.

e Consult Specialized Databases: Search scientific databases (e.g., SciFinder, Web of Science) and
technical literature from dye manufacturers using the confirmed identifiers.

e Comparative Testing: If primary data is essential, consider designing laboratory experiments to
directly compare the two dyes' exhaustion rates, fixation efficiency, colorfastness properties, and color
yield on cellulose fabrics.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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